3-Amino-2,6-difluoro-5-methylbenzoic acid

• IUPAC Name: 3-amino-2,6-difluoro-5-methylbenzoic acid
• InChI: InChI=1S/C8H7F2NO2/c1-3-2-4(11)7(10)5(6(3)9)8(12)13/h2H,11H2,1H3,(H,12,13)
• InChI Key: OYZFWPNMRPSOHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1F)C(=O)O)F)N
• Molecular Formula: C8H7F2NO2
• Molecular Weight: 187.14 g/mol

Description

3-Amino-2,6-difluoro-5-methylbenzoic acid is a chemical compound with the molecular formula C8H7F2NO2. It is a derivative of benzoic acid, which is a common building block in organic chemistry. The compound is available in powder form.

Molecular Structure Analysis

The InChI code for 3-Amino-2,6-difluoro-5-methylbenzoic acid is 1S/C8H7F2NO2/c1-3-2-4 (11)7 (10)5 (6 (3)9)8 (12)13/h2H,11H2,1H3, (H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

3-Amino-2,6-difluoro-5-methylbenzoic acid has a molecular weight of 187.15. It is a powder that is stored at room temperature.

Scientific Research Applications

Crystal Structure Analysis

• The study of crystal structures of related compounds, such as 2-amino-3-methylbenzoic acid, provides insights into molecular and crystal structures. This is fundamental in understanding the physical and chemical properties of such compounds (Brown & Marsh, 1963).

Synthesis of PET Imaging Agents

• Research shows that derivatives of difluorobenzoic acid, closely related to 3-Amino-2,6-difluoro-5-methylbenzoic acid, have been used in the synthesis of PET (Positron Emission Tomography) imaging agents for cancer detection (Wang et al., 2013).

Development of Coordination Chemistry

• Reactions involving similar molecules, like 2-amino-3-methylbenzoic acid, with metal cores can lead to the development of new coordination compounds. This has implications for materials science and catalysis (Gerber, Luzipo, & Mayer, 2003).

Synthesis of Pharmaceutical Intermediates

• Derivatives of difluoro-5-methylbenzoic acid are used in synthesizing intermediates for antimicrobial drugs (Zhang et al., 2020).

Biological Applications

• Similar compounds have been studied for their biological activities, including as components of heterocyclic azo dyes, which have potential biological applications (Prashantha, Keshavayya, & Ali, 2021).

Supramolecular Chemistry

• Research in supramolecular chemistry involves studying cocrystals of similar compounds, which can lead to the development of new materials with unique properties (Thanigaimani et al., 2015).

Antibiotic Biosynthesis

• Studies on analogs of amino-benzoic acids, like 3-amino-5-hydroxybenzoic acid, contribute to understanding the biosynthesis of antibiotics (Becker, 1984).

Optimization in Synthesis

• Research on optimizing the synthesis of related compounds provides valuable insights into the efficient production of pharmaceutical and chemical products (Yin Jian-zhong, 2010).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area.